Cas no 1523541-86-7 (benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate)

• Product Name: benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate
• CAS No: 1523541-86-7
• MF: C₁₃H₁₇FN₂O₂
• MW: 252.2847
• CID: 5305373
• Update Time: 2025-06-09

benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-1-cbz-4-amino-3-fluoropiperidine
• (3S,4R)-benzyl 4-amino-3-fluoropiperidine-1-carboxylate
• cis-Benzyl 4-amino-3-fluoropiperidine-1-carboxylate
• BENZYL (3S,4R)-4-AMINO-3-FLUOROPIPERIDINE-1-CARBOXYLATE
• AMY34055
• PB37485
• BENZYL(3S,4R)-4-AMINO-3-FLUOROPIPERIDINE-1-CARBOXYLATE
• 1-Piperidinecarboxylic acid, 4-amino-3-fluoro-, phenylmethyl ester, (3S,4R)-
• benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate

• Inchi： 1S/C13H17FN2O2/c14-11-8-16(7-6-12(11)15)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9,15H2/t11-,12+/m0/s1
• InChI Key： SYVUWEZGXXHYPH-NWDGAFQWSA-N
• SMILES： F[C@@]1([H])C([H])([H])N(C(=O)OC([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C([H])([H])[C@@]1([H])N([H])[H]

Computed Properties

• Exact Mass: 252.12740595 g/mol
• Monoisotopic Mass: 252.12740595 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6
• Molecular Weight: 252.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate

Benzyl (3S,4R)-4-Amino-3-Fluoro-Piperidine-1-Carboxylate (CAS No. 1523541-86-7): An Overview of Its Synthesis, Properties, and Applications

Benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate (CAS No. 1523541-86-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a unique combination of a benzyl ester group, an amino functionality, and a fluorine atom. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive compounds.

The synthesis of benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate typically involves multi-step processes that require precise control over stereochemistry and functional group manipulation. One common approach involves the stereoselective synthesis of the chiral piperidine core followed by selective functionalization to introduce the amino and fluorine substituents. Recent advancements in asymmetric catalysis have significantly improved the efficiency and yield of these syntheses, making it more feasible to produce this compound on a larger scale for industrial applications.

In terms of physical properties, benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate is a white crystalline solid with a melting point ranging from 90 to 95°C. It is moderately soluble in organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. The compound's stability is influenced by factors such as temperature, pH, and exposure to light. Proper storage conditions are essential to maintain its integrity and prevent degradation.

The biological activity of benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate has been extensively studied in various contexts. One notable application is its use as an intermediate in the synthesis of central nervous system (CNS) drugs. The presence of the amino group and the fluorine atom can modulate the pharmacological properties of the final drug product, enhancing its potency and selectivity. For instance, derivatives of this compound have shown promising results in preclinical studies for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Recent research has also explored the potential of benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate in the development of novel antiviral agents. The unique combination of functional groups in this molecule can interact with viral proteins in ways that inhibit viral replication. Studies have demonstrated that certain derivatives exhibit potent antiviral activity against influenza viruses and coronaviruses, highlighting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate has found use in other areas such as agrochemicals and materials science. For example, it can serve as a building block for synthesizing pesticides with enhanced efficacy and reduced environmental impact. In materials science, the compound's chiral nature makes it suitable for applications in chiral separation technologies and enantioselective catalysis.

The safety profile of benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate is an important consideration for both laboratory use and industrial production. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles when handling the compound and ensuring adequate ventilation in laboratory settings.

In conclusion, benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate (CAS No. 1523541-86-7) is a versatile chiral compound with significant potential in various fields. Its unique chemical structure makes it an attractive intermediate for synthesizing pharmaceuticals, agrochemicals, and materials with tailored properties. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemistry and drug discovery.